2-(3-((3,4-dimethylphenyl)sulfonyl)-4-oxoquinolin-1(4H)-yl)-N-(4-methoxyphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(3-((3,4-dimethylphenyl)sulfonyl)-4-oxoquinolin-1(4H)-yl)-N-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C26H24N2O5S and its molecular weight is 476.55. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Structural and Fluorescent Properties
Research into amide-containing isoquinoline derivatives, similar in structure to the compound of interest, has shown that these compounds exhibit unique structural and fluorescent properties. For instance, studies have demonstrated that certain isoquinoline derivatives form crystalline solids and host-guest complexes with enhanced fluorescence emission at lower wavelengths compared to the parent compound. This suggests potential applications in materials science, particularly in the development of fluorescent materials for sensing and imaging technologies (A. Karmakar, R. Sarma, J. Baruah, 2007).
Synthesis and Molecular Structure Analysis
Another study focused on the synthesis and molecular structure confirmation of a similar compound, providing insights into the chemical synthesis routes and the structural confirmation techniques such as IR, NMR, and mass spectral data. This highlights the compound's relevance in synthetic chemistry and the importance of structural analysis in understanding its properties (Hayun, M. Hanafi, Arry Yanuar, S. Hudiyono, 2012).
Photocatalytic Applications
The photocatalytic activity of compounds involving quinoline structures, particularly in generating singlet oxygen and photooxidation processes, has been documented. This suggests potential applications in environmental and green chemistry, where such compounds could be used as photocatalysts for pollution remediation or in synthetic pathways that require specific oxidizing conditions (Li-ping Li, B. Ye, 2019).
Crystal Structure and Drug Design
The crystal structure analysis of related compounds provides valuable information for drug design, particularly in understanding how modifications in molecular structure can influence biological activity and interactions with biological targets. Such studies can inform the design of new therapeutic agents with improved efficacy and specificity (I. Celik, M. Akkurt, A. Jarrahpour, J. A. Rad, Ö. Çelik, 2015).
Cytotoxic Activity and Pharmacological Potential
The investigation of novel sulfonamide derivatives, including those structurally related to the compound of interest, has revealed significant cytotoxic activity against cancer cell lines. This underscores the potential of such compounds in the development of new anticancer therapies, showcasing the importance of continued research in medicinal chemistry (M. Ghorab, M. Alsaid, Abdullah-al-Dhfyan, Reem K. Arafa, 2015).
properties
IUPAC Name |
2-[3-(3,4-dimethylphenyl)sulfonyl-4-oxoquinolin-1-yl]-N-(4-methoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H24N2O5S/c1-17-8-13-21(14-18(17)2)34(31,32)24-15-28(23-7-5-4-6-22(23)26(24)30)16-25(29)27-19-9-11-20(33-3)12-10-19/h4-15H,16H2,1-3H3,(H,27,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ITCWIHKGTUKZII-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)S(=O)(=O)C2=CN(C3=CC=CC=C3C2=O)CC(=O)NC4=CC=C(C=C4)OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H24N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
476.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.